Cas no 1557609-23-0 (N-{3-(methoxymethyl)phenylmethyl}hydroxylamine)

• Product Name: N-{3-(methoxymethyl)phenylmethyl}hydroxylamine
• CAS No: 1557609-23-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5806844
• PubChem ID: 82685177
• Update Time: 2025-05-20

N-{3-(methoxymethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{3-(methoxymethyl)phenylmethyl}hydroxylamine
• EN300-1868449
• AKOS021002748
• N-{[3-(methoxymethyl)phenyl]methyl}hydroxylamine
• 1557609-23-0

• Inchi： 1S/C9H13NO2/c1-12-7-9-4-2-3-8(5-9)6-10-11/h2-5,10-11H,6-7H2,1H3
• InChI Key： IFGKKCFBGUSDHW-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC(CNO)=C1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

Additional information on N-{3-(methoxymethyl)phenylmethyl}hydroxylamine

N-{3-(methoxymethyl)phenylmethyl}hydroxylamine: A Comprehensive Overview

N-{3-(methoxymethyl)phenylmethyl}hydroxylamine (CAS No. 1557609-23-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxylamine moiety and a substituted benzyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate and potential therapeutic agent.

The chemical structure of N-{3-(methoxymethyl)phenylmethyl}hydroxylamine can be represented as follows: C₁₀H₁₃NO₂. The presence of the hydroxylamine group (–NHOH) and the methoxymethyl-substituted benzyl group (–CH₂C₆H₄CH₂OCH₃) provides a versatile platform for further chemical modifications and derivatization. This structural flexibility is crucial for its applications in drug discovery and development.

In recent years, the study of N-{3-(methoxymethyl)phenylmethyl}hydroxylamine has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has focused on its ability to modulate various biological pathways, particularly those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The anti-inflammatory activity of N-{3-(methoxymethyl)phenylmethyl}hydroxylamine has been attributed to its ability to interfere with the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of immune responses. By inhibiting NF-κB activation, this compound can effectively reduce the expression of inflammatory genes, thereby mitigating the inflammatory response. This property makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-{3-(methoxymethyl)phenylmethyl}hydroxylamine has also shown potential in neuroprotective applications. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). This neuroprotective effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in neuronal death.

The pharmacokinetic properties of N-{3-(methoxymethyl)phenylmethyl}hydroxylamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, N-{3-(methoxymethyl)phenylmethyl}hydroxylamine is also used as an intermediate in the synthesis of other biologically active compounds. Its reactivity and functional group versatility allow chemists to introduce various substituents to create a wide range of derivatives with diverse biological activities. This makes it a valuable tool in combinatorial chemistry and high-throughput screening efforts aimed at identifying new drug candidates.

The safety profile of N-{3-(methoxymethyl)phenylmethyl}hydroxylamine has been evaluated through various toxicological studies. These studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-{3-(methoxymethyl)phenylmethyl}hydroxylamine (CAS No. 1557609-23-0) is a promising compound with a wide range of potential applications in both research and pharmaceutical development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical applications of this compound will emerge, paving the way for innovative treatments for various diseases.